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Get Quote
Introduction

The demand for long-lasting makeup that maintains its appearance throughout the day without
significant degradation continues to grow. Formulating for longevity, however, presents a
significant challenge: balancing wear-resistance with a comfortable, non-occlusive skin feel.
Finsolv TN, with the INCI name C12-15 Alkyl Benzoate, is a highly versatile emollient ester
that addresses this challenge.[1][2][3][4] It is a clear, practically odorless liquid known for its
exceptional solvency, pigment-dispersing capabilities, and lightweight, non-greasy feel.[5][6][7]

[8]

These application notes provide a comprehensive guide for researchers, scientists, and
formulators on leveraging the unique properties of Finsolv TN to develop high-performance,
long-lasting color cosmetic products, including foundations, lipsticks, and concealers. By acting
as an effective solvent for film formers and a superior wetting agent for pigments, Finsolv TN
enhances the creation of a flexible, uniform, and durable film on the skin, significantly
improving wear, transfer resistance, and user comfort.[5][9]

Mechanism of Action in Long-Wear Formulations
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Finsolv TN's efficacy in long-lasting makeup stems from its multifunctional properties. As a
low-molecular-weight ester, it provides excellent spreadability and imparts a silky, non-oily
finish.[3][10] Its primary roles in enhancing longevity are:

o Superior Solubilizer: Finsolv TN is an excellent solvent for common organic ingredients
used in long-wear formulas, particularly film-forming polymers and UV filters.[5][8] This
ensures these ingredients are homogeneously dispersed within the formulation, leading to a
more consistent and resilient film upon application.

» Pigment Wetting and Dispersion: It effectively wets and disperses pigments, which is crucial
for achieving uniform color and preventing agglomeration.[4][7] A well-dispersed system
results in a smoother application and a more flexible film that resists cracking and flaking
over time.

o Enhanced Film Flexibility: By plasticizing the film formed by polymers, Finsolv TN improves
its flexibility. This allows the makeup to move with the skin, preventing the dry, tight feeling
often associated with long-wear products and reducing the likelihood of the film breaking
down due to facial movements.

o Improved Feel and Reduced Tack: It imparts a dry, lubricating feel and acts as an anti-tack
agent, improving the sensory profile of the final product.[5][8] This encourages consumer
compliance, as the product feels comfortable for extended wear.
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Caption: Mechanism of Finsolv TN in enhancing makeup longevity.
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Formulation Guidelines

Finsolv TN can be incorporated into the oil phase of various cosmetic emulsions (W/O, O/W)
and anhydrous systems. A typical use level ranges from 1% to 15%, depending on the desired
sensory feel and the concentration of other oil-soluble ingredients.

Below are example formulations for a long-wearing liquid foundation, comparing a control
formula to one optimized with Finsolv TN.

Table 1: Example Long-Wear Foundation Formulations
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% wiw % wiw (Finsolv .
Phase INCI Name Function
(Control) TN Formula)
Cyclopentasilo . .
A 45.00 38.00 Volatile Carrier
xane
Dimethicone 10.00 8.00 Emollient
Finsolv TN (C12-
Solvent,
15 Alkyl - 10.00 _
Emollient
Benzoate)
Cetyl PEG/PPG-
10/1 2.00 2.00 Emulsifier
Dimethicone
Trimethylsiloxysil ]
) 5.00 5.00 Film Former
icate
Tribehenin 1.50 1.50 Structurant
B Titanium Dioxide 8.00 8.00 Pigment
Iron Oxides
(Yellow, Red, 2.50 2.50 Pigment
Black)
C Deionized Water Q.S. to 100 Q.S. to 100 Vehicle
Butylene Glycol 5.00 5.00 Humectant
Sodium Chloride 1.00 1.00 Stabilizer
Phenoxyethanol 0.80 0.80 Preservative

| | Disodium EDTA | 0.20 | 0.20 | Chelating Agent |

Procedure:

o Combine Phase A ingredients and heat to 75°C. Mix until uniform.

o Add Phase B pigments to Phase A and homogenize until pigments are fully dispersed.
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 In a separate vessel, combine Phase C ingredients and heat to 75°C. Mix until all solids are
dissolved.

e Slowly add Phase C to the combined Phase A/B with continuous homogenization.

e Cool the batch to room temperature while mixing.

Experimental Protocols

To validate the performance benefits of Finsolv TN, the following protocols are recommended.
These tests are designed to provide quantitative and qualitative data on the key attributes of
long-lasting makeup.

Protocol 1: Transfer Resistance Assessment

Objective: To quantify the amount of product transferred from a substrate to a secondary
surface after a set time and under controlled pressure.

Methodology:

o Substrate Preparation: Use a standardized substrate like Vitro-Skin® or a cosmetic sponge
covered with Transpore® tape to mimic skin.[11][12]

o Product Application: Apply a precise amount (e.g., 2 mg/cm?) of the foundation formula onto
the substrate and spread evenly.

e Drying Time: Allow the product to set for a specified period (e.g., 30 minutes) under
controlled temperature and humidity (22°C, 50% RH).

o Transfer: Use a device like a Crockmeter or a custom rig to press a white cotton fabric
swatch onto the applied product with a constant force (e.g., 2509) for a set duration (e.g., 10
seconds).

e Analysis: Measure the color difference (AE) on the cotton swatch using a spectrophotometer
or colorimeter. A lower AE value indicates less transfer and superior resistance.[13]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b12644890/docs?utm_src=pdf-body#application-notes-finsolv-tn-for-enhanced-longevity-in-makeup-formulations
https://img.cosmeticsandtoiletries.com/files/base/allured/all/document/2025/01/water_resistance_ct.CT_116_09_061_05.679a9e8f0f745.pdf
https://library.scconline.org/v051n05/57
https://www.testinglab.com/long-wear-efficacy-testing-of-foundations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12644890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Transfer Resistance Workflow

1. Apply 2 mg/cm? of
Foundation to Substrate
2. Dry for 30 min
(22°C, 50% RH)

3. Press White Cotton Swatch
(2509 force, 10s)

l

4. Measure Color on Swatch
(Spectrophotometer)

5. Calculate AE*
(vs. blank swatch)

End: Lower AE* =
Better Resistance

Click to download full resolution via product page

Caption: Experimental workflow for transfer resistance testing.

Protocol 2: Water & Sebum Resistance Evaluation
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Objective: To assess the integrity of the makeup film after exposure to simulated perspiration
and sebum.

Methodology:

Application: Apply 2 mg/cm? of the product to a substrate (e.g., Vitro-Skin®). Allow to dry for
30 minutes.

Immersion/Exposure:

o Water Resistance: Immerse the substrate in a temperature-controlled water bath (e.qg.,
29°C) for a defined period (e.g., 20 minutes).[14][15]

o Sebum Resistance: Gently blot the surface with a standardized artificial sebum solution
and let it sit for 1 hour.

Drying: Remove the substrate and allow it to air dry without blotting.
Analysis:

o Gravimetric: Weigh the substrate before application and after exposure to determine mass
loss.

o Visual/Instrumental: Visually score the film for signs of degradation (e.g., streaking, fading)
on a 1-5 scale. Alternatively, measure the Lab* values before and after exposure to
calculate the change in color (AE). A lower mass loss, lower visual degradation score, or
lower AE indicates better resistance.

Protocol 3: Sensory Panel for Longevity and Comfort

Objective: To evaluate the product's performance and feel over an extended period through
trained human panelists.

Methodology:

o Panelist Selection: Recruit a panel of at least 10-15 qualified subjects with relevant skin
types.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.certifiedcosmetics.com/blog/cosmetic-claims/how-to-substantiate-a-waterproof-claim/
https://biomedres.us/fulltexts/BJSTR.MS.ID.003376.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12644890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Application: A trained technician applies the test and control formulations to randomized half-
face sections on each panelist.

o Evaluation Schedule: Panelists evaluate the products at set time intervals (e.g., T=0, T=4
hours, T=8 hours).

« Attributes for Evaluation: Using a standardized scale (e.g., 1-10), panelists rate attributes
such as:

o Performance: Coverage, Color Stability, Flaking/Cracking, Shine/Mattifying Effect.
o Comfort: Tackiness, Dryness, Tightness, Overall Feel.

o Data Analysis: Use statistical methods (e.g., ANOVA, t-tests) to determine significant
differences between the formulations over time.[16][17]

Expected Results & Data Presentation

The inclusion of Finsolv TN is expected to yield significant improvements in key performance
metrics. The data should be summarized in clear, concise tables for easy comparison.

Table 2: Summary of Performance Evaluation Data (Hypothetical)

Control Finsolv TN
Parameter Method . Improvement
Formulation Formula

Transfer Instrumental

_ 125 4.8 61.6%
Resistance (AE¥)
Water Visual Score (1-

, 3.8 1.9 50.0%
Resistance 5, 1=Best)

Sensory Panel
8-Hour Wear 52 8.1 55.8%
(Coverage, 1-10)

| 8-Hour Comfort | Sensory Panel (Tackiness, 1-10) | 6.5 | 2.3 | 64.6% |

Conclusion

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.amarrie.com/blogs/b2b-skincare-insights/sensory-evaluation-of-creams-a-comprehensive-approach
https://www.benchchem.com/product/b12644890/docs?utm_src=pdf-body#application-notes-finsolv-tn-for-enhanced-longevity-in-makeup-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12644890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Finsolv TN (C12-15 Alkyl Benzoate) is a highly effective multifunctional ingredient for the
development of long-lasting makeup. Its ability to solubilize film formers, disperse pigments,
and improve the sensory profile of formulations allows for the creation of products that offer
superior wear, transfer resistance, and comfort.[1][5][8] By following the outlined protocols,
formulators can effectively substantiate claims and optimize their products to meet the stringent
demands of the modern cosmetics consumer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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